3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one

• Molecular Formula: C24H19F3N2O2S
• Molecular Weight: 456.5 g/mol
• IUPAC Name: (5Z)-3-(3,4-dimethylphenyl)-1-methyl-2-sulfanylidene-5-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]imidazolidin-4-one
• InChI: InChI=1S/C24H19F3N2O2S/c1-14-7-8-18(11-15(14)2)29-22(30)20(28(3)23(29)32)13-19-9-10-21(31-19)16-5-4-6-17(12-16)24(25,26)27/h4-13H,1-3H3/b20-13-
• InChI Key: KOIICXUZGMWDBU-MOSHPQCFSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)/N(C2=S)C)C
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)N(C2=S)C)C

Description

3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including its use as an anti-cancer agent.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one involves the inhibition of the Akt/mTOR signaling pathway. This pathway is involved in cell survival and proliferation and is often dysregulated in cancer cells. By inhibiting this pathway, 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one are primarily related to its anti-cancer properties. This compound has been shown to induce apoptosis in cancer cells, which leads to the death of these cells. Additionally, this compound has been shown to inhibit the proliferation and migration of cancer cells, which can help to prevent the spread of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one in lab experiments include its potent anti-cancer activity and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its complex synthesis method and its potential toxicity.

Future Directions

There are several future directions for the study of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one. One direction is to further explore the mechanism of action of this compound and its effects on the Akt/mTOR signaling pathway. Another direction is to investigate the potential use of this compound in combination with other anti-cancer agents to enhance its efficacy. Additionally, future studies could focus on the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one is a complex process that involves several steps. The first step involves the preparation of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxoimidazolidin-4-one by reacting 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-2,3-dihydroimidazole-4,5-dione with an appropriate amine. The second step involves the preparation of 5-(3-Trifluoromethylphenyl)-2-furaldehyde by reacting 3-Trifluoromethylphenylboronic acid with 2-furaldehyde. The final step involves the reaction of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxoimidazolidin-4-one with 5-(3-Trifluoromethylphenyl)-2-furaldehyde to obtain 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one.

Scientific Research Applications

The scientific research application of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one is primarily focused on its anti-cancer properties. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, colon cancer, and prostate cancer. This compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death.